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Compound of Interest

Compound Name: Boc-alpha-allyl-DL-Pro-OH
CAS No.: 315234-49-2
Cat. No.: B1276854
Get Quote
. J

Executive Summary

Boc-a-allyl-DL-Pro-OH (CAS: 315234-49-2) is a protected amino acid derivative featuring an
allyl functionality at the alpha position.[1] While generally classified as a low-to-moderate
hazard organic solid, its disposal requires specific segregation protocols due to the reactivity of
the allyl group (alkene) toward strong oxidizers and the acid-lability of the Boc group.

This guide provides a validated workflow for the safe disposal of this compound, ensuring
compliance with standard Environmental Health & Safety (EHS) and RCRA regulations.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, verify the chemical identity and hazard profile. The allyl functionality
distinguishes this from standard protected amino acids, necessitating stricter segregation from
oxidizing agents.

Table 1: Physicochemical & Hazard Data
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Specification

Operational Implication

Chemical Name

Boc-a-allyl-DL-Pro-OH

Target compound.

CAS Number

315234-49-2

Use for waste manifest

labeling.

Molecular Weight

255.31 g/mol

N/A

Physical State

White to off-white powder

Solid waste stream (unless

dissolved).

Functional Groups

1. Boc (tert-butoxycarbonyl):
Acid-labile.2. Allyl (Alkene):

Oxidizer-sensitive.3.

Carboxylic Acid: Weakly acidic.

DO NOT mix with strong acids
(gas evolution) or strong
oxidizers (exothermic

reaction).

GHS Classification

Warning (H302, H315, H319)

Acute Toxicity (Oral), Skin/Eye
Irritant. Wear standard PPE.[2]

Storage Class

11 (Combustible Solids)

Keep away from heat sources

and oxidizers.

Senior Scientist Insight: The "Allyl" group is a double bond (

). While stable under ambient conditions, it poses a latent risk of exothermic

polymerization or cleavage if mixed with high-strength oxidizers (e.g.,

Permanganates, Peroxides, Chromic Acid) in a waste container. Strict segregation

is mandatory.

Part 2: Waste Segregation Strategy

Effective disposal begins with segregation. Mixing incompatible waste streams is the most

common cause of laboratory accidents.
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Diagram 1: Waste Segregation Logic Flow

This decision matrix ensures the compound enters the correct waste stream based on its
physical state and solvent context.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Material:
Boc-a-allyl-DL-Pro-OH

Physical State?

Pure Solid / Powder Dissolved in Solution

Solid Hazardous Waste Solvent Type?

(Tag: Organic Solid, Toxic)

Contains Halogens

Halogenated Non-Halogenated
(e.g., DCM, Chloroform) (e.g., MeOH, EtOAc, DMF)

Contains Strong Acid?
(e.g., TFA from deprotection)

/
/

/
,/Yes (High Risk)

L4

Segregated Acidic Waste Standard Solvent Waste

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Boc-a-allyl-DL-Pro-OH waste. Note the critical check
for acidic co-contaminants (TFA) common in peptide synthesis.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Surplus)

Context: You have a bottle of dry powder that is expired or no longer needed.

o PPE Requirement: Nitrile gloves, safety glasses, lab coat. Use a fume hood to avoid dust
inhalation.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar
compatible with organic solids.

o Transfer:
o Place the waste container in the fume hood.
o Carefully transfer the solid using a spatula or by pouring. Avoid generating dust.[2]
o Do not dispose of in regular trash or down the drain.
e Labeling:
o Affix a hazardous waste tag.
o Chemical Name: "Boc-alpha-allyl-DL-Pro-OH".[1]
o Hazards: Check "Toxic" and "Irritant”.

o Storage: Cap tightly. Store in the "Solid Waste" area until EHS pickup.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)

Context: The compound is dissolved in a solvent (e.g., during synthesis or purification).[3]

« |dentify the Solvent:
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o Halogenated (DCM, Chloroform): Must go into the Halogenated Waste carboy.

o Non-Halogenated (Methanol, Ethyl Acetate, DMF): Must go into the Non-Halogenated
Waste carboy.

e Check for Oxidizers:

o CRITICAL: Ensure the waste carboy does not contain strong oxidizers (Nitric acid,
Peroxides).[4] The allyl group can react violently.

e Pouring:

o Use a funnel in a fume hood.

o Fill container only to 90% capacity to allow for expansion.
e Labeling:

o List all components (e.g., "Dichloromethane 95%, Boc-alpha-allyl-DL-Pro-OH 5%").

Protocol C: Handling Deprotection Waste (TFA/Acidic)

Context: If you have used Trifluoroacetic Acid (TFA) to remove the Boc group, the waste is now
Corrosive/Acidic Organic.

e Segregation: Do not mix TFA waste with general organic solvents if your institution requires
separation of acidic organics.

o Neutralization (Optional but Recommended):

o If permitted by local EHS, slowly neutralize the TFA solution with saturated Sodium
Bicarbonate (

) in an ice bath before disposal.

o Warning: This generates massive amounts of

gas. Perform strictly in a fume hood.
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o Disposal: If not neutralized, collect in a glass bottle (TFA degrades some plastics over time)
labeled "Acidic Organic Waste."

Part 4: Empty Container Management (RCRA
Compliance)

Under US EPA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only if
specific steps are taken.

e The "P-List" Check: Boc-a-allyl-DL-Pro-OH is not on the EPA P-list (acutely hazardous).
Therefore, standard triple-rinsing applies.

 Triple Rinse Procedure:

o Rinse 1: Add a small amount of solvent (Acetone or Methanol) to the empty bottle. Cap
and shake. Pour rinsate into the Organic Solvent Waste container.

o Rinse 2: Repeat.
o Rinse 3: Repeat.
o Defacing: Cross out the original label. Write "EMPTY" clearly on the bottle.

» Final Disposal: The bottle can now be discarded in the glass trash or recycled, depending on
facility rules.

Part 5: Emergency Spill Response

Scenario: You drop a 5g bottle of Boc-a-allyl-DL-Pro-OH powder on the floor.

 |solate: Alert nearby personnel. Mark the area.

o PPE: Wear double nitrile gloves, safety goggles, and an N95 dust mask (if dust is visible).
o Containment:

o Do not dry sweep (creates dust).
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o Cover the spill with wet paper towels (dampened with water) to suppress dust.

o Cleanup:
o Scoop up the damp powder and towels.
o Place into a clear plastic bag or wide-mouth jar.
o Wipe the surface with soap and water.[5]

o Disposal: Label the bag/jar as "Debris contaminated with Boc-alpha-allyl-DL-Pro-OH" and
process as Solid Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Disposal and Handling of Boc-a-
allyl-DL-Pro-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276854/docs#operational-guide-disposal-and-
handling-of-boc-allyl-dl-pro-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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